Cas no 933-76-6 (4,5-dichloro-2-methyl-2,3-dihydropyridazin-3-one)

4,5-dichloro-2-methyl-2,3-dihydropyridazin-3-one structure
933-76-6 structure
Product Name:4,5-dichloro-2-methyl-2,3-dihydropyridazin-3-one
CAS No:933-76-6
MF:C5H4Cl2N2O
MW:179.004058837891
MDL:MFCD00051686
CID:809799
PubChem ID:120462
Update Time:2025-09-24

4,5-dichloro-2-methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 4,5-Dichloro-2-methylpyridazin-3(2H)-one
    • 4,5-Dichloro-2-methyl-3(2H)-pyridazinone
    • 2-Methyl-4,5-dichloro-3-pyridazinone
    • 3(2H)-Pyridazinone,4,5-dichloro-2-methyl-
    • 4 5-DICHLORO-2-METHYLPYRIDAZIN-3-ONE
    • 4,5-dichloro-2-methyl-2,3-dihydropyridazin-3-one
    • 4,5-Dichloro-2-methyl-2H-pyridazin-3-one
    • 4,5-Dichloro-2-methyl-3(2H)-pyridazinone (ACI)
    • 2-Methyl-4,5-dichloro-3(2H)-pyridazinone
    • MFCD00051686
    • DTXSID80239376
    • 4,5-dichloro-1-methyl-6-pyridazone
    • DB-028649
    • 4,5-Dichloro-2-methylpyridazin-3-one
    • STL257467
    • 4,5-Dichloro-2-methyl-3(2h)-pyridazinon
    • 5-24-02-00023 (Beilstein Handbook Reference)
    • 2-methyl-4,5-dichloro-pyridazin-3-one
    • 3(2H)-Pyridazinone, 4,5-dichloro-2-methyl-
    • CS-W022047
    • CHEMBL3228742
    • 4,5-dichloro-2-methyl-pyridazin-3-one
    • SY023990
    • EN300-27438
    • STR07454
    • D5324
    • CHEBI:194728
    • AKOS000135430
    • 4,5-dichloro-2-methyl-3(2H)pyridazinone
    • 2-Methyl-4,5-dichloro-3(2H)-pyridazinon; 4,5-Dichloro-2-methyl-2H-pyridazin-3-one
    • 2-methyl-4,5-dichloropyridazin-3(2h)-one
    • Z53838334
    • 933-76-6
    • BRN 0127609
    • 4,5-Dichloro-2-methyl-3(2H)-pyridazinone #
    • SB74910
    • 4,5-Dichloro-2-methyl-3(2H)-pyridazinone, 97%
    • SCHEMBL979278
    • MDL： MFCD00051686
    • Inchi： 1S/C5H4Cl2N2O/c1-9-5(10)4(7)3(6)2-8-9/h2H,1H3
    • InChI Key： ACKBTCUMGAHRIE-UHFFFAOYSA-N
    • SMILES： O=C1N(C)N=CC(Cl)=C1Cl

Computed Properties

  • Exact Mass: 177.97000
  • Monoisotopic Mass: 177.9700681g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.1
  • Topological Polar Surface Area: 32.7Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 87.0 to 91.0 deg-C
  • Boiling Point: 197.2℃ at 760 mmHg
  • PSA: 34.89000
  • LogP: 1.08710
  • Solubility: Not determined

4,5-dichloro-2-methyl-2,3-dihydropyridazin-3-one Security Information

4,5-dichloro-2-methyl-2,3-dihydropyridazin-3-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,5-dichloro-2-methyl-2,3-dihydropyridazin-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
067464-1g
4,5-Dichloro-2-methyl-2H-pyridazin-3-one
 933-76-6 97%
1g
 ￡11.00 2022-03-01
Fluorochem
067464-5g
4,5-Dichloro-2-methyl-2H-pyridazin-3-one
 933-76-6 97%
5g
 ￡32.00 2022-03-01
Fluorochem
067464-10g
4,5-Dichloro-2-methyl-2H-pyridazin-3-one
 933-76-6 97%
10g
 ￡49.00 2022-03-01
Fluorochem
067464-25g
4,5-Dichloro-2-methyl-2H-pyridazin-3-one
 933-76-6 97%
25g
 ￡95.00 2022-03-01
Alichem
A029186218-25g
4,5-Dichloro-2-methylpyridazin-3(2H)-one
 933-76-6 98%
25g
 $223.44 2023-08-31
Alichem
A029186218-100g
4,5-Dichloro-2-methylpyridazin-3(2H)-one
 933-76-6 98%
100g
 $574.69 2023-08-31
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
597716-5G
4,5-dichloro-2-methyl-2,3-dihydropyridazin-3-one
 933-76-6 97%
5G
 ￥951.73 2022-02-24
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D860373-1g
4,5-Dichloro-2-Methylpyridazin-3-One
 933-76-6 ≥98%
1g
 79.20 2021-05-17
Matrix Scientific
083989-5g
4,5-Dichloro-2-methyl-2H-pyridazin-3-one, 97%
 933-76-6 97%
5g
 $42.00 2023-09-08
Matrix Scientific
083989-25g
4,5-Dichloro-2-methyl-2H-pyridazin-3-one, 97%
 933-76-6 97%
25g
 $155.00 2023-09-08

4,5-dichloro-2-methyl-2,3-dihydropyridazin-3-one Production Method

Production Method 1

57697-64-0 57697-64-0
933-76-6 933-76-6
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Toluene ,  Water ;  1 h, rt
1.2 0.5 h, rt
1.3 Reagents: Acetic acid ;  rt → 45 °C; 6 - 8 h, 45 °C
Reference
Pyridazinone compound and its application
, China, , ,

Production Method 2

57697-64-0 57697-64-0
933-76-6 933-76-6
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Toluene ,  Water ;  1 h, rt
1.2 0.5 h, rt
1.3 Reagents: Acetic acid ;  rt → 45 °C; 6 - 8 h, 45 °C
Reference
Pyridazinone compound and application in agriculture
, World Intellectual Property Organization, , ,

Production Method 3

932-22-9 932-22-9
933-76-6 933-76-6
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  overnight, rt
1.2 Reagents: Water ;  15 min, cooled
Reference
Preparation of herbicidal pyridazinone derivatives
, World Intellectual Property Organization, , ,

Production Method 4

933-76-6 933-76-6
Reaction Conditions
Reference
Synthesis and characterizations of pyridazine-based iron chelators
Ma, Yongmin; Kong, Xiaole; Chen, Yu-lin; Hider, Robert C., Dalton Transactions, 2014, 43(45), 17120-17128

Production Method 5

933-76-6 933-76-6
Reaction Conditions
Reference
An Efficient and Practical Method for the Synthesis of 1-(2,6-Difluorobenzoyl)-3-(2-alkyl-3-oxopyridazin-4-yl)ureas as Potential Chitin Synthesis Inhibitors
Cao, Song; Lu, De-Li; Zhao, Chuan-Meng; Li, Li-Na; Huang, Qing-Chun; et al, Monatshefte fuer Chemie, 2006, 137(6), 779-784

Production Method 6

933-76-6 933-76-6
Reaction Conditions
Reference
Concurrent alkylation-methoxylation of 4,5-dihalopyridazin-6-ones and synthesis of 5-halo-4-hydroxypyridazin-6-ones
Cho, Su-Dong; Choi, Woo-Yong; Yoon, Yong-Jin, Journal of Heterocyclic Chemistry, 1996, 33(6), 1579-1582

Production Method 7

933-76-6 933-76-6
Reaction Conditions
Reference
Retro-ene reaction. II. Reaction of 4,5-dichloro-1-hydroxymethylpyridin-6-one with alkyl halides and carboxylic acid chlorides
Kim, Sung-Kyu; Cho, Su-Dong; Kweon, Deok-Heon; Lee, Sang-Gyeong; Chung, Joo-Wha; et al, Journal of Heterocyclic Chemistry, 1996, 33(2), 245-248

Production Method 8

932-22-9 932-22-9
933-76-6 933-76-6
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ;  12 h, rt → reflux
Reference
Preparation of substituted pyridazinone derivatives as histamine-3 (H3) receptor ligands
, World Intellectual Property Organization, , ,

Production Method 9

766-40-5 766-40-5
933-76-6 933-76-6
Reaction Conditions
Reference
Studies on the imidazo[4,5-d]pyridazine ring system. Course of alkylation of imidazo[4,5-d]pyridazine-4-thione
Chen, Shih-Fong; Panzica, Raymond P., Journal of Organic Chemistry, 1981, 46(12), 2467-73

Production Method 10

932-22-9 932-22-9
933-76-6 933-76-6
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Tetrabutylammonium bromide Solvents: Acetonitrile ;  4 h, 115 °C
Reference
Derivatives of 2H-pyridazin-3-ones, their preparation and their use as SCD-1 inhibitors
, World Intellectual Property Organization, , ,

Production Method 11

932-22-9 932-22-9
933-76-6 933-76-6
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  2 h, rt
Reference
Preparation of piperidinyl isoindolinone derivatives with antiproliferative activity for cancer therapy
, World Intellectual Property Organization, , ,

Production Method 12

932-22-9 932-22-9
933-76-6 933-76-6
Reaction Conditions
Reference
Synthesis and pharmacological study of a series of 3(2H)-pyridazinones as analgesic and antiinflammatory agents
Santagati, N. A.; Duro, F.; Caruso, A.; Trombadore, S.; Amico-Roxas, M., Farmaco, 1985, 40(12), 921-9

Production Method 13

933-76-6 933-76-6
Reaction Conditions
1.1 Reagents: Sodium carbonate Solvents: Water ;  2.5 - 5 h, 0 °C → rt
1.2 Solvents: Acetic acid ;  30 min, rt → reflux
Reference
Compositions, methods, and systems of the synthesis and use of imaging agents
, World Intellectual Property Organization, , ,

Production Method 14

932-22-9 932-22-9
933-76-6 933-76-6
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ;  16 h, 100 °C
Reference
Fungicidal substituted heterocycles and their preparation
, World Intellectual Property Organization, , ,

Production Method 15

932-22-9 932-22-9
933-76-6 933-76-6
Reaction Conditions
1.1 Reagents: Potassium carbonate
Reference
Functionalization of 4,5-dichloropyridazin-3(2H)-one
Sung, Gi Hyeon; Kim, Bo Ram; Ryu, Ki Eun; Yoon, Yong-Jin, Journal of the Korean Chemical Society, 2014, 58(1), 140-144

Production Method 16

932-22-9 932-22-9
933-76-6 933-76-6
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  15 min, rt; rt → 278 K; < 278 K
1.2 < 278 K; 1 h, 288 - 293 K
Reference
4,5-Dichloro-2-methylpyridazin-3(2H)-one
Goh, Jia Hao; Fun, Hoong Kun; Rukmini, P. V. R.; Kalluraya, B., Acta Crystallographica, 2009, 65(12),

Production Method 17

932-22-9 932-22-9
933-76-6 933-76-6
Reaction Conditions
Reference
Synthesis, spectral properties, and pesticidal activity of 4,5-dichloro-2-R-3-oxo-2H-pyridazines
Konecny, V.; Kovac, S.; Varkonda, S., Chemicke Zvesti, 1984, 38(2), 239-46

Production Method 18

933-76-6 933-76-6
Reaction Conditions
Reference
Novel pyridazinones as herbicides and their preparation
, World Intellectual Property Organization, , ,

Production Method 19

933-76-6 933-76-6
Reaction Conditions
Reference
Derivatives of 2H-pyridazin-3-ones, their preparation and their use as SCD-1 inhibitors
, France, , ,

Production Method 20

933-76-6 933-76-6
Reaction Conditions
Reference
Studies of pyridazine compounds. XXVI. The synthesis of pyridazino[4,5-b]pyrrolo[1,2-d][1,4]oxazines and a pyridazino[4,5-b]pyrrolo[1,2-d][1,4]thiazine
Varga, Ildiko; Jerkovich, Gyula; Matyus, Peter, Journal of Heterocyclic Chemistry, 1991, 28(2), 493-6

4,5-dichloro-2-methyl-2,3-dihydropyridazin-3-one Raw materials

4,5-dichloro-2-methyl-2,3-dihydropyridazin-3-one Preparation Products

4,5-dichloro-2-methyl-2,3-dihydropyridazin-3-one Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:933-76-6)4,5-二氯-2-甲基哒嗪-3-酮
Order Number:LE27051455
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:03
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:933-76-6)4,5-dichloro-2-methyl-2,3-dihydropyridazin-3-one
Order Number:A844572
Stock Status:in Stock
Quantity:250.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:03
Price ($):155.0
Email:sales@amadischem.com

4,5-dichloro-2-methyl-2,3-dihydropyridazin-3-one Related Literature

Related Categories

933-76-6 (4,5-dichloro-2-methyl-2,3-dihydropyridazin-3-one) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:933-76-6)4,5-二氯-2-甲基哒嗪-3-酮
LE27051455
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:933-76-6)4,5-dichloro-2-methyl-2,3-dihydropyridazin-3-one
A844572
Purity:99%
Quantity:250.0g
Price ($):155.0
Email